Cas no 111150-30-2 (Pyrazine,3,5-dimethyl-2-(3-methylbutyl)-)

• Product Name: Pyrazine,3,5-dimethyl-2-(3-methylbutyl)-
• CAS No: 111150-30-2
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 129134
• PubChem ID: 578812
• Update Time: 2025-04-18

Pyrazine,3,5-dimethyl-2-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazine,3,5-dimethyl-2-(3-methylbutyl)-
• 3,5-DIMETHYL-2-(3-METHYLBUTYL)PYRAZINE
• Pyrazine, 3,5-dimethyl-2-(3-methylbutyl)- (9CI)
• dimethylisopentylpyrazine
• 2,6-Dimethyl-3-isopentylpyrazine
• 2-Isopentyl-3,5-dimethylpyrazine
• ZVLSVDOZUWIUIJ-UHFFFAOYSA-N
• NS00113855
• 2-(3-Methylbutyl)-3,5-dimethylpyrazine
• 2-Isopentyl-3,5-dimethylpyrazine #
• 111150-30-2
• SCHEMBL309323

• Inchi： 1S/C11H18N2/c1-8(2)5-6-11-10(4)13-9(3)7-12-11/h7-8H,5-6H2,1-4H3
• InChI Key： ZVLSVDOZUWIUIJ-UHFFFAOYSA-N
• SMILES： N1C=C(C)N=C(C)C=1CCC(C)C

Computed Properties

• Exact Mass: 178.14714
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines